Cas no 896024-68-3 (2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one
• CAS No: 896024-68-3
• MF: C₁₄H₁₂N₄OS
• MW: 284.336280822754
• CID: 5970795
• PubChem ID: 135417204
• Update Time: 2025-11-01

2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one
• 2-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}quinazolin-4(1H)-one
• 2-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}quinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 2-[[(4-methyl-2-pyrimidinyl)thio]methyl]-
• SCHEMBL22639721
• AKOS002315938
• SR-01000022284
• F2551-0031
• 2-(((4-methylpyrimidin-2-yl)thio)methyl)quinazolin-4(3H)-one
• 2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-4(1H)-quinazolinone
• 2-{[(4-methylpyrimidin-2-yl)thio]methyl}quinazolin-4(1H)-one
• AKOS005560526
• 896024-68-3
• 2-(((4-methylpyrimidin-2-yl)thio)methyl)quinazolin-4(1H)-one
• 2-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-3H-quinazolin-4-one
• AKOS005267078
• SR-01000022284-1

• Inchi： 1S/C14H12N4OS/c1-9-6-7-15-14(16-9)20-8-12-17-11-5-3-2-4-10(11)13(19)18-12/h2-7H,8H2,1H3,(H,17,18,19)
• InChI Key： KPFQBJNVCPWSPX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1CSC1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 284.07318219g/mol
• Monoisotopic Mass: 284.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 896024-68-3 and Product Name: 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one

The compound with the CAS number 896024-68-3 and the product name 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline scaffold, which is well-documented for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a sulfanylmethyl group linked to a 4-methylpyrimidin-2-yl moiety, contribute to its unique pharmacophoric properties. Such modifications have been strategically incorporated to enhance binding affinity and selectivity, making it a promising candidate for further therapeutic development.

Recent research in medicinal chemistry has highlighted the importance of quinazoline derivatives in the design of novel therapeutic agents. The 3,4-dihydroquinazolin-4-one core is known for its role in various pharmacological pathways, including inhibition of kinases and other enzymes involved in cancer progression. The introduction of the sulfanylmethyl group at the 2-position of the quinazoline ring introduces a new level of complexity, enabling interactions with biological targets that may not be accessible by simpler analogs. This modification has been associated with improved solubility and metabolic stability, key factors in drug development.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that quinazoline derivatives can modulate signaling pathways critical for cell proliferation and survival. The specific arrangement of atoms in 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one suggests that it may interfere with key enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against several cancer-related targets. These findings align with the broader trend in drug discovery toward molecules that can selectively target aberrant signaling pathways without significant off-target effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the quinazoline core followed by functionalization at the 2-position with the sulfanylmethyl group derived from 4-methylpyrimidin-2-yl thiol derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. The use of such methodologies underscores the importance of precision in constructing complex molecular architectures, which is essential for achieving desired biological activity.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, quinazoline derivatives have been explored for their antimicrobial and anti-inflammatory properties. The structural features of 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one may enable it to interact with bacterial enzymes or inflammatory mediators, offering a novel approach to treating infections or chronic inflammatory diseases. Further investigation into its mechanism of action could uncover additional therapeutic applications beyond cancer treatment.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling studies have been instrumental in predicting binding interactions between this molecule and potential target proteins. These simulations have helped refine the structure to maximize binding affinity while minimizing potential toxicity. The integration of experimental data with computational predictions provides a robust framework for optimizing lead compounds into viable drug candidates.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating these findings into clinical applications. The synthesis and characterization of analogs derived from 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one will provide valuable insights into structure-activity relationships within this class of compounds. Such efforts are likely to yield new insights into disease mechanisms and identify novel therapeutic strategies.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activity. Continued research will focus on refining synthetic routes to improve scalability and cost-effectiveness. Additionally, preclinical studies will be essential to assess pharmacokinetic properties and safety profiles before advancing into human trials. These steps are critical for ensuring that promising candidates progress through the drug development pipeline successfully.

In conclusion, 2-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-3,4-dihydroquinazolin-4-one (CAS No. 896024-68-3) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its development underscores the ongoing importance of strategic molecular design and interdisciplinary collaboration in advancing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a vital role in addressing unmet medical needs across various disease areas.